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Compound of Interest

N-Boc-1-trityl-L-histidine Methyl!
Compound Name:
Ester

Cat. No.: B13908625

Histidine's imidazole side chain, with its unique aromatic and basic properties, is frequently
implicated in the biological activity of peptides and proteins. However, this same reactivity
presents a significant challenge during solid-phase peptide synthesis (SPPS). The unprotected
imidazole ring can lead to undesirable side reactions, most notably racemization of the
activated histidine residue. To circumvent these issues, a dual-protection strategy for the
histidine moiety is often employed. This involves the use of a temporary protecting group for
the a-amino group and a more permanent protecting group for the imidazole side chain.

N-alpha-t-butoxycarbonyl-N-im-trityl-L-histidine methyl ester is a derivative of histidine where
the a-amino group is protected by a tert-butyloxycarbonyl (Boc) group, and the imidazole
nitrogen is protected by a bulky trityl (Trt) group. The C-terminus is in the form of a methyl
ester. This strategic protection renders the amino acid stable for coupling reactions while
preventing side-chain-related complications.

Chemical Identity and Synonyms

While N-alpha-t-butoxycarbonyl-N-im-trityl-L-histidine (Boc-His(Trt)-OH) is a widely
documented compound, its methyl ester counterpart is less commonly specified with a unique
CAS number in public databases. However, its chemical identity is clear. Below is a summary
of its identifiers and those of its closely related and more commercially available carboxylic acid
precursor.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b13908625?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13908625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

N-alpha-t-butoxycarbonyl-
. . . o N-alpha-t-butoxycarbonyl-
Identifier N-im-trityl-L-histidine ] ] T
N-im-trityl-L-histidine
methyl ester

Boc-His(Trt)-OH, N-(tert-
butoxycarbonyl)-1-trityl-L-

Synonyms Boc-His(Trt)-OMe o _
histidine, N-Boc-N'-trityl-L-
histidine[1]

CAS Number Not readily available 32926-43-5[1][2]

Molecular Formula C31H33N304 C30H31N304[2]

Molecular Weight 511.61 g/mol 497.58 g/mol [1]

PubChem CID Not directly available 13968084 3]

The Rationale Behind the Protecting Groups

The choice of the Boc and Trt protecting groups is a deliberate one, rooted in the principles of
orthogonal protection strategies in peptide synthesis.

e The N-alpha-Boc Group: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting
group.[4] It is stable under the basic conditions used for peptide coupling but can be readily
removed with acids like trifluoroacetic acid (TFA).[4] This allows for the selective deprotection
of the a-amino group, preparing the growing peptide chain for the addition of the next amino
acid.

e The N-im-Trityl Group: The trityl (Trt) group is a bulky and also acid-labile protecting group.
[5] Its steric hindrance effectively shields the imidazole ring from participating in unwanted
side reactions. The Trt group is generally more stable to the milder acidic conditions used for
Boc removal in a stepwise manner but is cleaved simultaneously with the final peptide
cleavage from the resin using strong acids like hydrogen fluoride (HF) or a TFA cocktail.[6]

The use of a methyl ester at the C-terminus is often employed in solution-phase peptide
synthesis or for the preparation of peptide fragments that will be subsequently coupled.
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Synthesis of N-alpha-t-butoxycarbonyl-N-im-trityl-L-
histidine Methyl Ester

The synthesis of N-alpha-t-butoxycarbonyl-N-im-trityl-L-histidine methyl ester typically proceeds
through the esterification of its corresponding carboxylic acid, Boc-His(Trt)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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